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Compound of Interest

Compound Name: 1-Chloro-4-nitrobenzene

Cat. No.: B041953

The chemical formula C6H4CINO2 corresponds to three structural isomers of
chloronitrobenzene: 1-chloro-2-nitrobenzene (ortho-), 1-chloro-3-nitrobenzene (meta-), and 1-
chloro-4-nitrobenzene (para-). These compounds are significant intermediates in the
synthesis of various industrial chemicals, including dyes, pesticides, and pharmaceuticals.[1]
The molecular weight of these isomers is approximately 157.55 g/mol .[2][3][4]

Physicochemical Properties

The physical and chemical properties of the chloronitrobenzene isomers vary based on the
substitution pattern on the benzene ring. A summary of their key quantitative data is presented
in the table below.
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1-Chloro-2- 1-Chloro-3- 1-Chloro-4-
Property hitrobenzene hitrobenzene nitrobenzene
(ortho-) (meta-) (para-)
CAS Number 88-73-3[3] 121-73-3[4] 100-00-5[2]
Molecular Weight 157.55 g/mol [5] 157.55 g/mol [4] 157.55 g/mol [2]
Yellow-to-green Light yellow crystalline
Appearance o Pale yellow crystals[4] ]
crystals or liquid[3] solid[2]
Melting Point 31-33 °C[5] 43-47 °CJ6] 83 °C[2]
Boiling Point 246 °CJ[5] 236 °CJ6] 242 °C
Density 1.348 g/mL at 25 °C[5] 1.534 g/mL at 25 °C[6] 1.520 g/cm?3[2]

Solubility in Water

Insoluble[5]

Insoluble[6]

Insoluble

Spectroscopic Data

Spectroscopic techniques are essential for the identification and characterization of the

C6HA4CINO2 isomers.

1-Chloro-2- 1-Chloro-3- 1-Chloro-4-
Spectroscopic Data nitrobenzene nitrobenzene nitrobenzene
(ortho-) (meta-) (para-)
1H NMR (ppm in ~7.5 (d, 2H), ~8.2 (d,
~7.4-7.9 (m, 4H) ~7.4-8.2 (m, 4H)
CDCls) 2H)[7]
13C NMR (ppm in ~124.7,129.6, 145.1,
~120-150 ~120-150
CDCls) 147.2
C-Cl: 550-850, NOz2: C-Cl: 550-850, NOz2: C-Cl: 550-850, NOz2:
IR (cm™?) ~1530 (asym), ~1350 ~1530 (asym), ~1350 ~1530 (asym), ~1350

(sym)

(sym)

(sym)

Mass Spec (m/z)

Molecular lon:
157/159 (due to 3>Cl/
37Cl isotopes)[8]

Molecular lon:
157/159

Molecular lon:
157/159[8]
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Experimental Protocols
Synthesis of Chloronitrobenzene Isomers

A common method for the synthesis of chloronitrobenzene isomers is the nitration of
chlorobenzene.[6]

Protocol:

e Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated
sulfuric acid in a flask, maintaining a low temperature using an ice bath.

» Slowly add chlorobenzene dropwise to the stirred nitrating mixture, ensuring the temperature
does not exceed 50-60°C.

o After the addition is complete, continue stirring for a period to ensure the reaction goes to
completion.

e Pour the reaction mixture onto crushed ice to precipitate the crude product.

« Filter the solid product, wash with cold water until the washings are neutral, and then wash
with a dilute sodium carbonate solution to remove any remaining acid.

e The resulting product is a mixture of ortho- and para-chloronitrobenzene, with a very small
amount of the meta-isomer.[6]

Separation of Isomers

The separation of the ortho- and para-isomers can be achieved by fractional crystallization or
gas chromatography.[9]

Gas Chromatography Protocol:

o Column: Use a capillary column with a suitable stationary phase, such as FFAP (Free Fatty
Acid Phase).[10]

o Carrier Gas: Use an inert gas like helium or nitrogen at a constant flow rate.
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 Injector and Detector Temperature: Set the injector and detector temperatures appropriately
to ensure vaporization of the sample and prevent condensation.

e Oven Temperature Program: Implement a temperature program that starts at a lower
temperature and gradually increases to facilitate the separation of the isomers based on their
boiling points and interaction with the stationary phase.

e |[nternal Standard: Use an internal standard, such as 3,4-dichloronitrobenzene, for accurate
guantification.[10]

Characterization Methods

1H and 3C NMR Protocol:

o Sample Preparation: Dissolve a small amount of the purified isomer in a deuterated solvent,
such as deuterated chloroform (CDCIs3).[11][12] Add a small amount of tetramethylsilane
(TMS) as an internal standard (0 ppm).[11]

o Data Acquisition: Acquire the H and 13C NMR spectra using a high-resolution NMR
spectrometer.

o Data Analysis: Analyze the chemical shifts, integration (for *H NMR), and splitting patterns to
elucidate the structure of the isomer. The substitution pattern on the benzene ring will result
in distinct spectra for each isomer.

Protocol:
o Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate.
o Data Acquisition: Obtain the IR spectrum using an FTIR spectrometer.

o Data Analysis: Identify the characteristic absorption bands for the C-Cl bond, the nitro group
(symmetric and asymmetric stretching), and the aromatic C-H and C=C bonds to confirm the
functional groups present.[13]

Protocol:
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o Sample Introduction: Introduce the sample into the mass spectrometer, typically via a gas
chromatograph for a GC-MS analysis.

« lonization: Use a suitable ionization method, such as electron ionization (El).

o Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio
(m/z).

» Data Analysis: Identify the molecular ion peak. For chloronitrobenzene, this will appear as a
pair of peaks (M and M+2) at m/z 157 and 159, with a relative intensity ratio of approximately
3:1, which is characteristic of the presence of a single chlorine atom (3°Cl and 3’Cl isotopes).
[14] Analyze the fragmentation pattern to further confirm the structure.

Visualizations

Isomer Relationship Diagram
Caption: Structural isomers of C6H4CINO?2.

Experimental Workflow

Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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